Cas no 248255-70-1 (5-Chloro-3-fluoro-2-hydrazinylpyridine)
5-Chloro-3-fluoro-2-hydrazinylpyridine is a versatile heterocyclic compound featuring a pyridine core substituted with chloro, fluoro, and hydrazinyl functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients and fine chemicals. The presence of both electron-withdrawing (chloro, fluoro) and nucleophilic (hydrazinyl) groups enhances its reactivity, enabling selective modifications for targeted applications. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile allows for efficient incorporation into complex molecular frameworks, making it useful in medicinal chemistry for the design of biologically active compounds. Suitable for research and industrial-scale applications.
248255-70-1 structure
Product Name:5-Chloro-3-fluoro-2-hydrazinylpyridine
CAS No:248255-70-1
MF:C5H5ClFN3
MW:161.564702749252
MDL:MFCD09972183
CID:246153
PubChem ID:22619674
Update Time:2025-06-07
5-Chloro-3-fluoro-2-hydrazinylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-3-fluoro-2-hydrazinylpyridine
- (5-chloro-3-fluoropyridin-2-yl)hydrazine
- 5-Chloro-3-fluoropyridin-2ylhydrazine
- Pyridine,5-chloro-3-fluoro-2-hydrazinyl-
- 2-hydrazino-3-fluoro-5-chloropyridine
- 2-Hydrazino-5-chloro-3-fluoropyridine
- 5-chloro-3-fluoro-2-hydrazinopyridine
- PC2008
- 2-hydrazino-3-fluoro-5-chloropyridin
- 1-(5-chloro-3-fluoropyridin-2-yl)hydrazine
- SCHEMBL2698210
- 5-Chloro-3-fluoropyridin-2-ylhydrazine
- DTXSID10627000
- A877790
- GS0060
- CS-0450321
- AKOS006345300
- EN300-276049
- SB53019
- Pyridine, 5-chloro-3-fluoro-2-hydrazinyl-
- MFCD09972183
- SY356950
- TZBBCECFLONWDG-UHFFFAOYSA-N
- 248255-70-1
- AS-44052
- (5-Chloro-3-fluoro-2-pyridyl)hydrazine
-
- MDL： MFCD09972183
- Inchi： 1S/C5H5ClFN3/c6-3-1-4(7)5(10-8)9-2-3/h1-2H,8H2,(H,9,10)
- InChI Key： TZBBCECFLONWDG-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C(=C1)F)NN
Computed Properties
- Exact Mass: 161.01600
- Monoisotopic Mass: 161.0156030g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- PSA: 50.94000
- LogP: 1.93300
5-Chloro-3-fluoro-2-hydrazinylpyridine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Chloro-3-fluoro-2-hydrazinylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029188745-1g |
5-Chloro-3-fluoro-2-hydrazinylpyridine |
248255-70-1 | 95% | 1g |
$175.74 | 2023-09-02 | |
| Alichem | A029188745-5g |
5-Chloro-3-fluoro-2-hydrazinylpyridine |
248255-70-1 | 95% | 5g |
$523.00 | 2023-09-02 | |
| Alichem | A029188745-10g |
5-Chloro-3-fluoro-2-hydrazinylpyridine |
248255-70-1 | 95% | 10g |
$831.04 | 2023-09-02 | |
| TRC | C349085-100mg |
5-Chloro-3-fluoro-2-hydrazinylpyridine |
248255-70-1 | 100mg |
$ 110.00 | 2023-04-18 | ||
| TRC | C349085-250mg |
5-Chloro-3-fluoro-2-hydrazinylpyridine |
248255-70-1 | 250mg |
$ 75.00 | 2022-04-01 | ||
| TRC | C349085-500mg |
5-Chloro-3-fluoro-2-hydrazinylpyridine |
248255-70-1 | 500mg |
$ 138.00 | 2023-04-18 | ||
| TRC | C349085-1g |
5-Chloro-3-fluoro-2-hydrazinylpyridine |
248255-70-1 | 1g |
$ 160.00 | 2022-04-01 | ||
| Chemenu | CM171411-5g |
5-Chloro-3-fluoro-2-hydrazinylpyridine |
248255-70-1 | 95% | 5g |
$298 | 2021-08-05 | |
| Chemenu | CM171411-10g |
5-Chloro-3-fluoro-2-hydrazinylpyridine |
248255-70-1 | 95% | 10g |
$529 | 2021-08-05 | |
| Apollo Scientific | PC2008-1g |
5-Chloro-3-fluoropyridin-2ylhydrazine |
248255-70-1 | 1g |
£56.00 | 2025-02-21 |
5-Chloro-3-fluoro-2-hydrazinylpyridine Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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